Cas no 2034581-94-5 (1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea
• CAS No: 2034581-94-5
• MF: C₁₈H₁₄F₃N₃OS
• MW: 377.383472919464
• CID: 5379158
• Update Time: 2025-10-31

1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-thiophen-3-ylpyridin-4-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea
• 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C18H14F3N3OS/c19-18(20,21)14-3-1-2-4-15(14)24-17(25)23-10-12-5-7-22-16(9-12)13-6-8-26-11-13/h1-9,11H,10H2,(H2,23,24,25)
• InChI Key： ULWXJNBBTIEAFC-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=C(C2C=CSC=2)C=1)C(NC1=CC=CC=C1C(F)(F)F)=O

Additional information on 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea

Compound Introduction: 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034581-94-5)

1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea, identified by its CAS number 2034581-94-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key functional groups, including a thiophene moiety and a trifluoromethyl group, which contribute to its unique chemical properties and biological interactions.

The presence of the thiophen-3-yl substituent in the pyridine ring enhances the compound's ability to interact with biological targets, particularly enzymes and receptors involved in various metabolic pathways. Thiophene derivatives are well-documented for their role in drug development due to their ability to modulate enzyme activity and receptor binding. In contrast, the trifluoromethyl group, a common pharmacophore in modern drug design, imparts lipophilicity and metabolic stability, which are critical factors in determining a drug's bioavailability and efficacy.

This compound has been extensively studied in recent years for its potential applications in treating various diseases. One of the most promising areas of research involves its use as an inhibitor of kinases, a family of enzymes that play a crucial role in cell signaling pathways. Kinase inhibitors have been successfully developed into therapeutic agents for cancers, inflammatory diseases, and autoimmune disorders. The structural features of 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea make it a strong candidate for further development as a kinase inhibitor.

In addition to its kinase inhibition properties, this compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. The ability of this molecule to modulate inflammatory pathways suggests its potential as a therapeutic intervention. Recent studies have highlighted the role of urea derivatives in inhibiting inflammatory cytokine production and reducing oxidative stress, both of which are key mechanisms in inflammation.

The synthesis of 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophen-3-yl group necessitates careful handling to ensure regioselectivity and high yield. Similarly, the incorporation of the trifluoromethyl group requires specialized reagents and techniques to achieve optimal results. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research and development.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that the presence of the trifluoromethyl group enhances metabolic stability, while the polar nature of the urea moiety improves water solubility. These properties are critical for determining how the compound is absorbed, distributed, metabolized, and excreted by the body. Optimizing these pharmacokinetic parameters is essential for developing an effective therapeutic agent.

Efforts are ongoing to explore new applications for 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea beyond its initial discovered roles. Researchers are investigating its potential as an antiviral agent, given its ability to interact with biological targets at a molecular level. The compound's unique structure may provide insights into developing novel antiviral strategies that target viral replication mechanisms.

The impact of this compound on drug discovery is significant. Its structural features offer a template for designing new molecules with improved efficacy and reduced side effects. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced properties. This approach accelerates the drug discovery process and increases the likelihood of identifying new therapeutic agents.

In conclusion, 1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034581-94-5) is a promising compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its structural features make it an excellent candidate for further development as a kinase inhibitor, anti-inflammatory agent, and potentially other therapeutic applications. Continued research into this molecule will likely yield valuable insights into drug design and development strategies.